Cas no 1227586-61-9 (4-Fluoro-3-methylpyridin-2-amine)

• Product Name: 4-Fluoro-3-methylpyridin-2-amine
• CAS No: 1227586-61-9
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD16606166
• CID: 2618198
• PubChem ID: 72212790
• Update Time: 2025-05-20

4-Fluoro-3-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methylpyridin-2-amine
• AB70896
• FCH1153701
• 2-AMINO-4-FLUORO-3-METHYLPYRIDINE
• AX8271594
• AS-61673
• 1227586-61-9
• EN300-7445136
• AKOS027367340
• SCHEMBL19791981
• SY346211
• CS-0153499
• D70937
• MFCD16606166
• 2-Pyridinamine, 4-fluoro-3-methyl-
• 4-Fluoro-3-methylpyridin-2-amine

• MDL： MFCD16606166
• Inchi： 1S/C6H7FN2/c1-4-5(7)2-3-9-6(4)8/h2-3H,1H3,(H2,8,9)
• InChI Key： UNIROZFYYIVBME-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1C)N

Computed Properties

• Exact Mass: 126.05932639g/mol
• Monoisotopic Mass: 126.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Fluoro-3-methylpyridin-2-amine

Recent Advances in the Study of 4-Fluoro-3-methylpyridin-2-amine (CAS: 1227586-61-9) in Chemical Biology and Pharmaceutical Research

4-Fluoro-3-methylpyridin-2-amine (CAS: 1227586-61-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief consolidates the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4-Fluoro-3-methylpyridin-2-amine as a building block for the development of selective JAK3 inhibitors. The research team utilized this compound to create a series of derivatives with improved pharmacokinetic properties, showing promising results in autoimmune disease models. The fluorine substitution at the 4-position was found to significantly enhance metabolic stability while the methyl group at the 3-position contributed to optimal target binding affinity.

In the field of antibacterial drug development, researchers have recently explored the potential of 4-Fluoro-3-methylpyridin-2-amine derivatives as novel bacterial topoisomerase inhibitors. A 2024 study in ACS Infectious Diseases reported that structural modifications of this core scaffold yielded compounds with potent activity against drug-resistant Gram-positive pathogens, including MRSA. The presence of the fluorine atom was crucial for maintaining antibacterial activity while reducing cytotoxicity against mammalian cells.

The synthetic accessibility of 4-Fluoro-3-methylpyridin-2-amine has also been a focus of recent investigations. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route for this compound, achieving >90% yield with excellent purity. This advancement addresses previous challenges in manufacturing scale-up, making the compound more accessible for both research and potential commercial applications.

Emerging research has also explored the radiopharmaceutical applications of 4-Fluoro-3-methylpyridin-2-amine derivatives. Scientists have successfully incorporated the fluorine-18 isotope into this scaffold, creating PET imaging probes for neurological targets. Preliminary results suggest these compounds may offer advantages in brain penetration and target specificity compared to existing imaging agents.

While the therapeutic potential of 4-Fluoro-3-methylpyridin-2-amine derivatives is promising, recent studies have also investigated potential safety concerns. A 2024 toxicological assessment published in Chemical Research in Toxicology examined the metabolic fate of this compound, identifying major metabolites and evaluating their potential toxicity. These findings will be crucial for guiding future structural optimization efforts.

In conclusion, 4-Fluoro-3-methylpyridin-2-amine (CAS: 1227586-61-9) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its versatility as a synthetic building block, combined with its favorable physicochemical properties, positions it as an important tool for medicinal chemistry. Ongoing research is expected to further expand its applications, particularly in the development of targeted therapies for challenging disease areas.